Cas no 735275-14-6 (cis-3-2-(3-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid)

• Product Name: cis-3-2-(3-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
• CAS No: 735275-14-6
• MF: C₁₅H₁₇BrO₃
• MW: 325.197684049606
• MDL: MFCD01319804
• CID: 869766
• PubChem ID: 24722553
• Update Time: 2025-08-02

cis-3-2-(3-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CIS-3-[2-(3-BROMOPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID
• LogP
• cis-3-[2-(3-Bromophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid
• 735275-14-6
• (1R,3S)-3-[2-(3-bromophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
• MFCD01319804
• CIS-3-[2-(3-BROMOPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLICACID
• AKOS016017331
• cis-3-2-(3-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid

• MDL： MFCD01319804
• Inchi： 1S/C15H17BrO3/c16-13-6-2-4-11(9-13)14(17)8-10-3-1-5-12(7-10)15(18)19/h2,4,6,9-10,12H,1,3,5,7-8H2,(H,18,19)/t10-,12+/m0/s1
• InChI Key： JOFLRYUOGPNRLS-CMPLNLGQSA-N
• SMILES： BrC1=CC=CC(=C1)C(C[C@H]1CCC[C@@H](C(=O)O)C1)=O

Computed Properties

• Exact Mass: 324.03600
• Monoisotopic Mass: 324.03611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.402
• Boiling Point: 471.9°C at 760 mmHg
• Flash Point: 239.2°C
• Refractive Index: 1.567
• PSA: 54.37000
• LogP: 3.91290

Additional information on cis-3-2-(3-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid

cis-3-2-(3-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic Acid: A Comprehensive Overview

cis-3-2-(3-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid, also known by its CAS registry number 735275-14-6, is a complex organic compound with a unique structural configuration. This compound belongs to the class of cyclohexane carboxylic acids, featuring a brominated aromatic substituent and a ketone group within its structure. The cis configuration indicates that the substituents on the cyclohexane ring are arranged in a specific spatial orientation, which plays a crucial role in its chemical reactivity and biological activity.

The molecular structure of cis-3-2-(3-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid comprises a cyclohexane ring with a carboxylic acid group at position 1 and a 2-(3-bromophenyl)-2-oxoethyl substituent at position 3. This arrangement creates a molecule with both hydrophilic and hydrophobic regions, making it potentially versatile in various chemical and biological applications. The presence of the bromine atom introduces additional electronic effects, which can influence the compound's reactivity in synthetic reactions or its interaction with biological systems.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its ability to act as a precursor for the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anti-cancer agents. The ketone group within the structure serves as an electrophilic site, facilitating various condensation reactions that can lead to the formation of complex heterocyclic frameworks. These frameworks are often associated with pharmacological activities, making this compound a valuable building block in drug discovery.

In terms of synthesis, cis-3-2-(3-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid can be prepared through a multi-step process involving Friedel-Crafts acylation, followed by oxidation and cyclization reactions. The stereochemistry of the product is highly dependent on the reaction conditions and the choice of reagents. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the purity and structural integrity of the synthesized compound.

The application of this compound extends beyond medicinal chemistry. It has been investigated for its role in polymer science, where it serves as a monomer for the synthesis of functional polymers with tailored properties. The carboxylic acid group can participate in polymerization reactions, leading to materials with potential applications in drug delivery systems or sensors. Additionally, its aromatic substituent contributes to enhanced thermal stability and mechanical properties of the resulting polymers.

From an environmental perspective, understanding the degradation pathways of cis-3-2-(3-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, this compound undergoes microbial degradation through oxidative cleavage and hydrolysis mechanisms. The presence of bromine may influence the rate of degradation, potentially leading to brominated byproducts that require further investigation.

In conclusion, cis-3-2-(3-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid (CAS No: 735275-14-) is a multifaceted organic compound with promising applications in various fields. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in advancing modern chemistry and materials science.